Cas no 57598-44-4 (3-Methoxy-2-phenylbenzoic acid)

• Product Name: 3-Methoxy-2-phenylbenzoic acid
• CAS No: 57598-44-4
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 4997907
• Update Time: 2025-04-23

3-Methoxy-2-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-phenylbenzoic acid
• 2-methoxybiphenyl-6-carboxylic acid
• 6-Methoxybiphenyl-2-carboxylic acid
• 6-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 3-Methoxy-2-phenylbenzoic acid

• Inchi： 1S/C14H12O3/c1-17-12-9-5-8-11(14(15)16)13(12)10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16)
• InChI Key： YGVIGJSIRUIGAD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on 3-Methoxy-2-phenylbenzoic acid

3-Methoxy-2-phenylbenzoic Acid (CAS No. 57598-44-4): Properties, Applications, and Market Insights

3-Methoxy-2-phenylbenzoic acid (CAS No. 57598-44-4) is an organic compound with significant relevance in pharmaceutical and chemical research. This methoxy-substituted benzoic acid derivative is widely studied for its unique structural properties and potential applications. With the increasing demand for specialized fine chemicals and pharmaceutical intermediates, compounds like 3-Methoxy-2-phenylbenzoic acid have garnered attention from researchers and industry professionals alike.

The molecular formula of 3-Methoxy-2-phenylbenzoic acid is C₁₄H₁₂O₃, featuring a benzoic acid core substituted with both methoxy and phenyl groups. This specific substitution pattern contributes to its distinctive chemical behavior, making it valuable for various synthetic applications. Recent studies have explored its potential as a building block in medicinal chemistry, particularly in the development of novel bioactive molecules.

One of the most frequently asked questions about 3-Methoxy-2-phenylbenzoic acid relates to its synthesis methods. The compound can be prepared through several routes, including Friedel-Crafts acylation followed by methoxylation, or via cross-coupling reactions of appropriate precursors. Researchers often search for optimized synthesis protocols that offer better yields and purity, reflecting the growing interest in efficient chemical manufacturing processes.

In terms of physical properties, 3-Methoxy-2-phenylbenzoic acid typically appears as a white to off-white crystalline powder. It exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These characteristics make it particularly useful in organic synthesis and formulation development where controlled solubility is required.

The applications of 3-Methoxy-2-phenylbenzoic acid extend across multiple domains. In pharmaceutical research, it serves as a valuable intermediate for the synthesis of more complex molecules. The compound's structure makes it suitable for developing drug candidates with potential therapeutic effects. Additionally, its use in material science has been explored, particularly in the design of functional materials with specific optical or electronic properties.

Market trends indicate rising demand for specialty chemicals like 3-Methoxy-2-phenylbenzoic acid, driven by advancements in drug discovery and material engineering. Many researchers are investigating its potential in green chemistry applications, aligning with the global shift toward sustainable chemical processes. Questions about its storage conditions, handling precautions, and regulatory status are common among potential users, highlighting the need for comprehensive technical information.

Analytical characterization of 3-Methoxy-2-phenylbenzoic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure proper identification and purity assessment, which are crucial for research and industrial applications. The compound's spectral data and chromatographic behavior are frequently searched topics, as they provide essential references for quality control.

From a safety perspective, while 3-Methoxy-2-phenylbenzoic acid is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance. Researchers often inquire about its material safety data and compatibility with other reagents, reflecting the growing emphasis on workplace safety in chemical industries.

The future outlook for 3-Methoxy-2-phenylbenzoic acid appears promising, with potential applications emerging in bioconjugation chemistry and nanotechnology. Its structural features make it an interesting candidate for developing smart materials and targeted drug delivery systems. As research continues, we may discover new uses for this versatile compound in cutting-edge scientific applications.

For researchers working with 3-Methoxy-2-phenylbenzoic acid, understanding its reactivity patterns and derivatization potential is essential. Many synthetic chemists search for information about its protection-deprotection strategies and functional group transformations, which are critical for complex molecular constructions. The compound's stability under various conditions is another important consideration for experimental design.

In conclusion, 3-Methoxy-2-phenylbenzoic acid (CAS No. 57598-44-4) represents an important chemical entity with diverse applications in modern chemistry. Its unique structure and properties continue to inspire research across multiple disciplines, from medicinal chemistry to advanced materials. As scientific knowledge expands, this compound will likely play an increasingly significant role in developing innovative solutions to contemporary challenges in chemistry and related fields.